![molecular formula C19H20N2O2S B4793270 N-{2-[methyl(phenyl)amino]ethyl}-2-naphthalenesulfonamide](/img/structure/B4793270.png)
N-{2-[methyl(phenyl)amino]ethyl}-2-naphthalenesulfonamide
Overview
Description
N-{2-[methyl(phenyl)amino]ethyl}-2-naphthalenesulfonamide, also known as MEN 11107, is a sulfonamide derivative that has been widely studied for its potential therapeutic applications. This compound has shown promise as a potential drug candidate for the treatment of various diseases such as cancer, inflammation, and neurological disorders.
Mechanism of Action
The exact mechanism of action of N-{2-[methyl(phenyl)amino]ethyl}-2-naphthalenesulfonamide 11107 is not fully understood. However, it has been suggested that this compound 11107 exerts its cytotoxic and anti-inflammatory effects by inhibiting the activity of certain enzymes and proteins involved in these processes. For example, this compound 11107 has been shown to inhibit the activity of topoisomerase II, an enzyme involved in DNA replication and repair. In addition, this compound 11107 has been shown to inhibit the activity of NF-κB, a transcription factor involved in the regulation of immune and inflammatory responses.
Biochemical and Physiological Effects:
This compound 11107 has been shown to have various biochemical and physiological effects. In vitro studies have demonstrated that this compound 11107 induces cell cycle arrest and apoptosis in cancer cells. In addition, this compound 11107 has been shown to inhibit the migration and invasion of cancer cells. Furthermore, this compound 11107 has been shown to reduce the production of pro-inflammatory cytokines in vitro and in vivo.
Advantages and Limitations for Lab Experiments
One of the advantages of N-{2-[methyl(phenyl)amino]ethyl}-2-naphthalenesulfonamide 11107 is its broad spectrum of activity against various cancer cell lines and its potential therapeutic applications for the treatment of various diseases. However, one of the limitations of this compound 11107 is its limited solubility in water, which can make it difficult to administer in vivo. Furthermore, the exact mechanism of action of this compound 11107 is not fully understood, which can make it difficult to optimize its therapeutic potential.
Future Directions
There are several future directions for the study of N-{2-[methyl(phenyl)amino]ethyl}-2-naphthalenesulfonamide 11107. One area of research is the optimization of its therapeutic potential by identifying its molecular targets and developing more potent analogs. Another area of research is the development of novel drug delivery systems to improve its solubility and bioavailability. Furthermore, the potential use of this compound 11107 as a diagnostic tool for cancer and other diseases is an area of research that warrants further investigation.
Scientific Research Applications
N-{2-[methyl(phenyl)amino]ethyl}-2-naphthalenesulfonamide 11107 has been extensively studied for its potential therapeutic applications. It has been shown to exhibit cytotoxic activity against various cancer cell lines, including breast, lung, and colon cancer. In addition, this compound 11107 has demonstrated anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. Furthermore, this compound 11107 has shown promising results in preclinical studies for the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.
Properties
IUPAC Name |
N-[2-(N-methylanilino)ethyl]naphthalene-2-sulfonamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H20N2O2S/c1-21(18-9-3-2-4-10-18)14-13-20-24(22,23)19-12-11-16-7-5-6-8-17(16)15-19/h2-12,15,20H,13-14H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LUGZDTFDPWMQKM-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(CCNS(=O)(=O)C1=CC2=CC=CC=C2C=C1)C3=CC=CC=C3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H20N2O2S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
340.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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